Cas no 31614-00-3 (2,4-Pentanedione,3-phenoxy-)
2,4-Pentanedione,3-phenoxy- structure
Product Name:2,4-Pentanedione,3-phenoxy-
CAS No:31614-00-3
MF:C11H12O3
MW:192.211183547974
CID:303420
PubChem ID:2799610
Update Time:2025-04-19
2,4-Pentanedione,3-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione,3-phenoxy-
- 3-phenoxypentane-2,4-dione
- 2,4-Pentanedione,3-phenoxy
- FT-0616315
- AKOS006229031
- 31614-00-3
- DTXSID50384089
-
- Inchi: 1S/C11H12O3/c1-8(12)11(9(2)13)14-10-6-4-3-5-7-10/h3-7,11H,1-2H3
- InChI Key: FTWCTBCQAPKVPU-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(C(C)=O)C(C)=O
Computed Properties
- Exact Mass: 192.07900
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 1.61200
2,4-Pentanedione,3-phenoxy- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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